4-(2-Hydrazinylpropyl)phenolate
Description
4-(2-Hydrazinylpropyl)phenolate is a phenolate derivative featuring a hydrazine-functionalized propyl chain at the para position of the aromatic ring.
Properties
CAS No. |
114036-44-1 |
|---|---|
Molecular Formula |
C9H13N2O- |
Molecular Weight |
165.21 |
IUPAC Name |
4-(2-hydrazinylpropyl)phenolate |
InChI |
InChI=1S/C9H14N2O/c1-7(11-10)6-8-2-4-9(12)5-3-8/h2-5,7,11-12H,6,10H2,1H3/p-1 |
InChI Key |
HMOJXDBYJNHQPA-UHFFFAOYSA-M |
SMILES |
CC(CC1=CC=C(C=C1)[O-])NN |
Canonical SMILES |
CC(CC1=CC=C(C=C1)[O-])NN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Sodium 4-(Methoxycarbonyl)phenolate (Nipagin M Sodium)
Structural and Physicochemical Properties
The key distinction between 4-(2-Hydrazinylpropyl)phenolate and Sodium 4-(methoxycarbonyl)phenolate lies in their substituents:
- This compound: Contains a hydrazine (-NH-NH₂) group on a propyl chain, which is highly polar and nucleophilic.
- Sodium 4-(methoxycarbonyl)phenolate: Features a methoxycarbonyl (-O-CO-O⁻) group, contributing to its water solubility and stability as a preservative.
A comparative analysis of their properties is outlined below:
This compound :
- Requires rigorous testing for mutagenicity (e.g., Ames test) and organ-specific toxicity.
Sodium 4-(Methoxycarbonyl)phenolate :
- Carcinogenicity: Not classified as a human carcinogen by IARC, OSHA, or NTP .
- Repeated Dose Toxicity: NOAEL (No Observed Adverse Effect Level) ≥250 mg/kg in rats .
Comparison with Other Phenolate Derivatives
Paraben Derivatives (e.g., Methylparaben)
- Structural Similarity: Contain ester-functionalized phenolate groups.
- Key Difference : Parabens lack the hydrazine moiety, resulting in lower reactivity and established safety profiles for preservative use .
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